Cas no 1249796-99-3 (2-(3-Chlorophenyl)cycloheptan-1-one)

• Product Name: 2-(3-Chlorophenyl)cycloheptan-1-one
• CAS No: 1249796-99-3
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 5743174
• PubChem ID: 62603448
• Update Time: 2025-10-21

2-(3-Chlorophenyl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1249796-99-3
• AKOS011895689
• 2-(3-chlorophenyl)cycloheptan-1-one
• EN300-1153096
• 2-(3-Chlorophenyl)cycloheptan-1-one

• Inchi： 1S/C13H15ClO/c14-11-6-4-5-10(9-11)12-7-2-1-3-8-13(12)15/h4-6,9,12H,1-3,7-8H2
• InChI Key： UHYWTELNLLSBOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(CCCCC1)=O

Computed Properties

• Exact Mass: 222.0811428g/mol
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-Chlorophenyl)cycloheptan-1-one

Comprehensive Overview of 2-(3-Chlorophenyl)cycloheptan-1-one (CAS No. 1249796-99-3): Properties, Applications, and Industry Insights

The chemical compound 2-(3-Chlorophenyl)cycloheptan-1-one (CAS No. 1249796-99-3) is a specialized organic molecule featuring a cycloheptanone backbone substituted with a 3-chlorophenyl group at the 2-position. This structural configuration imparts unique physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. With the growing demand for high-purity intermediates and custom synthesis solutions, this compound has garnered attention for its potential in drug discovery and functional material development.

Recent trends in AI-driven molecular design and green chemistry have amplified the relevance of compounds like 2-(3-Chlorophenyl)cycloheptan-1-one. Researchers frequently search for "cycloheptanone derivatives applications" or "chlorophenyl ketone synthesis," reflecting its niche yet expanding role. The compound’s lipophilicity and steric profile are often discussed in forums focusing on structure-activity relationships (SAR), particularly in the context of central nervous system (CNS) targeting molecules.

From a synthetic standpoint, 1249796-99-3 exemplifies the challenges and innovations in multi-step organic synthesis. Key reactions such as Friedel-Crafts acylation or Pd-catalyzed cross-coupling may be employed to construct its framework. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, addressing common user queries such as "how to verify 2-(3-Chlorophenyl)cycloheptan-1-one purity."

The compound’s thermal stability (~200°C decomposition point) and solubility profile (moderate in polar aprotic solvents) make it suitable for high-temperature reactions and catalyst systems. Industry professionals exploring "heat-resistant organic compounds" or "specialty solvents for ketones" often encounter this molecule in technical literature. Notably, its chiral center at the 2-position opens avenues for enantioselective catalysis studies, a hot topic in asymmetric synthesis.

Regulatory compliance is another frequent search theme. While 1249796-99-3 is not classified as hazardous under major chemical inventories, proper lab safety protocols for handling aryl ketones remain essential. Environmental considerations align with broader discussions on "biodegradable intermediates" and "sustainable synthetic routes," where this compound’s low ecotoxicity profile is advantageous.

In the pharmaceutical sector, 2-(3-Chlorophenyl)cycloheptan-1-one serves as a precursor for bioactive scaffolds. Patent analyses reveal its utility in kinase inhibitor design and G-protein-coupled receptor (GPCR) modulators, addressing trending queries like "novel cycloheptanone-based therapeutics." Its meta-chloro substitution pattern is particularly valued for molecular docking studies targeting protein binding sites.

Market intelligence indicates rising demand for custom fluorinated analogs of this compound, driven by PET imaging agent development. Suppliers emphasizing cGMP-grade production and stable isotope labeling (e.g., deuterated versions) cater to advanced research needs. These aspects resonate with search terms such as "labeled cycloheptanone derivatives" and "preclinical imaging probes."

Future prospects for CAS 1249796-99-3 hinge on innovations in flow chemistry and computational retrosynthesis. As AI tools like AlphaFold and molecular dynamics simulations advance, the compound’s role in virtual screening libraries is expected to grow. This aligns with the broader industry shift toward digital chemistry platforms and automated reaction optimization.